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Compound of Interest

Compound Name: Reversin 205

Cat. No.: B172063

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential information
and step-by-step procedures for the proper disposal of Reversin 205, a hydrophobic peptide
and P-glycoprotein inhibitor, to ensure laboratory safety and environmental protection.

Key Properties and Safety Information

Understanding the properties of Reversin 205 is the first step in its safe management. While
specific disposal instructions are not readily available, its known characteristics necessitate
careful handling as a hazardous chemical waste.

Property Value Citation
Molecular Formula C41H58N4012 [1]
Molecular Weight 798.92 g/mol

Form Film

B Soluble in DMSO or ethanol;
Solubility _ (2]
Insoluble in water

Storage Temperature -20°C [2]
Storage Class 11 - Combustible Solids
Water Hazard Class (WGK) 3 (highly hazardous to water)
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Personal Protective Equipment (PPE): When handling Reversin 205, always use appropriate
personal protective equipment, including eyeshields, gloves, and a type N95 (US) dust mask.

Step-by-Step Disposal Protocol for Reversin 205

Given its classification as a combustible solid and high water hazard, Reversin 205 and any
materials contaminated with it must be disposed of as hazardous chemical waste. Adherence
to institutional and local regulations is mandatory.

Step 1: Waste Segregation

¢ Solid Waste: Collect any unused or expired Reversin 205 powder, as well as contaminated
items such as weigh boats, pipette tips, and gloves, in a designated and clearly labeled
hazardous waste container.

e Liquid Waste: Solutions containing Reversin 205 (e.g., dissolved in DMSO or ethanol)
should be collected in a separate, compatible, and clearly labeled hazardous liquid waste
container. Do not mix with agueous waste streams due to its insolubility in water.

Step 2: Container Selection and Labeling
» Use containers that are chemically resistant and have secure, leak-proof lids.

o Label all waste containers clearly with "Hazardous Waste," the full chemical name "Reversin
205," and the specific solvents used (e.g., DMSO, ethanol). Indicate the approximate
concentration and quantity of the waste.

Step 3: Temporary Storage

o Store the sealed hazardous waste containers in a designated, well-ventilated, and secure
area, away from incompatible materials. Follow your institution's guidelines for secondary
containment.

Step 4: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
Reversin 205 waste.
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e Provide the waste manifest with accurate information about the chemical composition of the
waste.

Important Considerations:

 NEVER dispose of Reversin 205 down the drain or in the regular trash. Its high water
hazard classification indicates a significant risk to aquatic environments.

» Consult your institution's specific waste management protocols, as they may have additional
requirements.

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of Reversin 205.
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Caption: Workflow for the safe disposal of Reversin 205 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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